2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate

• IUPAC Name: [2-(4-ethylphenyl)-2-oxoethyl] quinoline-2-carboxylate
• InChI: InChI=1S/C20H17NO3/c1-2-14-7-9-16(10-8-14)19(22)13-24-20(23)18-12-11-15-5-3-4-6-17(15)21-18/h3-12H,2,13H2,1H3
• InChI Key: KMWUUXUFXWIORB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)COC(=O)C2=NC3=CC=CC=C3C=C2
• Molecular Formula: C20H17NO3
• Molecular Weight: 319.4 g/mol

Description

2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate, also known as EEQ, is a synthetic compound that belongs to the class of quinolinecarboxylates. It has been widely studied for its potential use in scientific research due to its unique chemical properties and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a variety of biological effects, including the suppression of tumor growth and the inhibition of the growth and replication of bacteria and viruses.
Biochemical and physiological effects:
2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce inflammation and oxidative stress, as well as improve insulin sensitivity. Additionally, it has been shown to have a protective effect on the liver and may be useful in the treatment of liver disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate for use in lab experiments is its broad range of biological activities. It has been shown to have antibacterial, antifungal, antiviral, and anticancer properties, making it a versatile compound for use in a variety of experiments. However, one limitation of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are many potential future directions for research on 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate. One area of interest is the development of new antibiotics and antiviral drugs based on the structure of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate and its potential therapeutic applications in the treatment of cancer, liver disease, and other conditions. Finally, research is needed to determine the safety and efficacy of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate in humans, which will be necessary before it can be developed into a new drug.

Synthesis Methods

The synthesis of 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate involves the reaction of 2-quinolinecarboxylic acid with ethyl 4-bromobenzoate in the presence of a base such as potassium carbonate. The resulting product is then treated with sodium hydride and ethyl iodide to yield the final product, 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate.

Scientific Research Applications

2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate has been studied extensively for its potential use in scientific research. It has been shown to have antibacterial, antifungal, and antiviral properties, making it a potential candidate for the development of new antibiotics and antiviral drugs. Additionally, 2-(4-ethylphenyl)-2-oxoethyl 2-quinolinecarboxylate has been shown to have anticancer properties and may be useful in the development of new cancer therapies.